Cas no 1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-)

Benzenamine, 3-[(trifluoromethyl)sulfinyl]- structure
1948-05-6 structure
Product Name:Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
CAS No:1948-05-6
MF:C7H6F3NOS
MW:209.188850879669
MDL:MFCD04973010
CID:1387537
PubChem ID:23462060
Update Time:2025-04-20

Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
    • MFCD04973010
    • SCHEMBL4282024
    • 3-(TRIFLUOROMETHYLSULFINYL)ANILINE
    • 1948-05-6
    • 3-(Trifluoromethylsulfinyl)aniline; 98%
    • 3-[(trifluoromethyl)sulfinyl]aniline
    • AKOS017552976
    • MDL: MFCD04973010
    • Inchi: 1S/C7H6F3NOS/c8-7(9,10)13(12)6-3-1-2-5(11)4-6/h1-4H,11H2
    • InChI Key: ILRLDSCDCNVJRW-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 209.01228
  • Monoisotopic Mass: 209.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.3A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 43.09

Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Pricemore >>

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abcr
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